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Compound of Interest

Compound Name: 5-Hydroxy-2-methylpyridine-d6

Cat. No.: B12387410

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 5-Hydroxy-2-methylpyridine-d6. Given that the primary hazards are associated with
the parent compound, this information is based on the known properties of 5-Hydroxy-2-
methylpyridine and general safety practices for pyridine derivatives. The substitution with
deuterium is not expected to alter the fundamental chemical hazards.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Hydroxy-2-methylpyridine is classified as a substance that can cause skin and serious eye
irritation.[1][2][3] Therefore, adherence to stringent safety protocols is mandatory. The first line
of defense against exposure is the correct use of Personal Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE)
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Specifications and Best

Body Part Recommended PPE .
Practices
Must be worn at all times in the
laboratory. For tasks with a
Safety Goggles or Glasses ] ] )
Eyes/Face o i higher risk of splashing, a face
with side shields i i
shield should be used in
addition to goggles.[4]
A flame-retardant lab coat is
Skin Chemical-resistant Lab Coat recommended and should be

kept fully buttoned.[4]

Nitrile or Butyl Rubber Gloves

Nitrile gloves are
recommended for their
resistance to pyridine-based
compounds.[4][5] Always
inspect gloves before use and
change them frequently. For
prolonged contact, consider

double-gloving.[4]

Respiratory

Chemical Fume Hood or

Respirator

All work should be conducted
in a certified chemical fume
hood to minimize inhalation
exposure.[4][6] If a fume hood
is unavailable, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.[4][7]

Feet

Closed-toe Shoes

Open-toed shoes or sandals
are not permitted in a

laboratory environment.[4]

Physical and Chemical Properties

The following table summarizes key quantitative data for the non-deuterated parent compound,

5-Hydroxy-2-methylpyridine. These properties are essential for safe handling and storage.
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Table 2: Physicochemical Data of 5-Hydroxy-2-methylpyridine

Property Value

Molecular Formula CeH7NOI8][9]

Molecular Weight 109.13 g/mol [8][9][10]

Appearance White to pale tan or beige solid/powder.[8][11]
Melting Point 167 - 171 °C (332.6 - 339.8 °F)[8][11]

Boiling Point ~295 - 296 °C (~563 - 565 °F) (estimated)[11]
Odor Odorless to a pyridine-like odor.[8][9]

" Slightly soluble in water.[9][11] Soluble in
Solubility thanol
methanol.

- Strong oxidizing agents, strong acids, and
Incompatibilities
strong bases.[1][8]

Note: The molecular weight of 5-Hydroxy-2-methylpyridine-d6 is approximately 115.16 g/mol
[12]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial to minimize risk and ensure a safe
laboratory environment.

Experimental Workflow: Safe Handling Procedure
e Preparation:
o Ensure a certified chemical fume hood is operational.[6]

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[13]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2501406&productDescription=5-HYDROXY-2-METHLPYRIDN+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.pipzine-chem.com/products/pyridine/5-hydroxy-2-methylpyridine.html
https://www.fishersci.com/store/msds?partNumber=AAB2501406&productDescription=5-HYDROXY-2-METHLPYRIDN+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.pipzine-chem.com/products/pyridine/5-hydroxy-2-methylpyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-2-methylpyridine
https://www.fishersci.com/store/msds?partNumber=AAB2501406&productDescription=5-HYDROXY-2-METHLPYRIDN+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
http://www.thegoodscentscompany.com/data/rw1210351.html
https://www.fishersci.com/store/msds?partNumber=AAB2501406&productDescription=5-HYDROXY-2-METHLPYRIDN+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
http://www.thegoodscentscompany.com/data/rw1210351.html
http://www.thegoodscentscompany.com/data/rw1210351.html
https://www.fishersci.com/store/msds?partNumber=AAB2501406&productDescription=5-HYDROXY-2-METHLPYRIDN+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.pipzine-chem.com/products/pyridine/5-hydroxy-2-methylpyridine.html
https://www.pipzine-chem.com/products/pyridine/5-hydroxy-2-methylpyridine.html
http://www.thegoodscentscompany.com/data/rw1210351.html
https://www.fishersci.com/store/msds?partNumber=AC357681000&productDescription=2-HYDROXY-5-METHYLPYRIDI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2501406&productDescription=5-HYDROXY-2-METHLPYRIDN+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12387410?utm_src=pdf-body
https://www.medchemexpress.com/5-hydroxy-2-methylpyridine-d6.html
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Don all required PPE as detailed in Table 1.

e Handling the Compound:

o Conduct all manipulations of 5-Hydroxy-2-methylpyridine-d6 within the fume hood to
prevent inhalation of any dust or vapors.[4]

o Avoid direct contact with skin, eyes, and clothing.[4]

o Use appropriate tools (spatulas, etc.) to handle the solid material, preventing the formation
of dust.[4]

e Storage:
o Store the compound in a tightly closed, clearly labeled container.[4][6][8]

o Keep the container in a cool, dry, and well-ventilated area away from incompatible
materials like strong oxidizing agents and acids.[4][6][8]

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[3][4]

o Clean the work area and decontaminate any equipment used.

Emergency Procedures: Spills and Exposure

Accidents require immediate and appropriate responses to mitigate harm.
First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
also under the eyelids. Seek immediate medical attention.[1][5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing. If skin irritation occurs, seek medical advice.[2][5]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.[1][5]

 Ingestion: Clean the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][8]

Spill Management Protocol

Evacuate: Immediately clear the area of all personnel.
o Communicate: Alert laboratory personnel and the safety officer of the spill.

o Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

o Protect: Before cleanup, wear all appropriate PPE, including respiratory protection if
necessary.

e Contain and Clean:
o For small spills, carefully sweep up the solid material, avoiding dust formation.[1]
o Place the collected material into a suitable, sealed container for disposal.[1][2]

o Wash the spill site thoroughly after the material has been removed.[4]

Disposal Plan

Proper disposal is a critical final step in the chemical handling workflow.

o Waste Collection: Collect all waste containing 5-Hydroxy-2-methylpyridine-d6, including
contaminated consumables, in a designated, sealed, and clearly labeled hazardous waste
container.[13]

o Deuterated Compound Considerations: Deuterated compounds are valuable materials.[14]
While they do not pose a unique environmental hazard compared to their non-deuterated
counterparts, recycling and recovery of deuterium are encouraged.[15][16]
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» Disposal Pathway:
o Segregate the waste from other chemical streams.

o Consult your institution's Environmental Health and Safety (EHS) office for specific
disposal procedures. They may have programs for the recovery of deuterated materials.

o If no recycling program is available, dispose of the material as hazardous chemical waste
in accordance with local, state, and federal regulations.

Visualized Workflow

The following diagram illustrates the logical flow for safely handling 5-Hydroxy-2-
methylpyridine-d6 from initial preparation to final disposal.
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Caption: Safe Handling Workflow for 5-Hydroxy-2-methylpyridine-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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